Cas no 4869-06-1 (2H-1-Benzopyran-6-amine,3,4-dihydro-N,2,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-,[2R-[2R*(4R*,8R*)]]- (9CI))

• Product name: 2H-1-Benzopyran-6-amine,3,4-dihydro-N,2,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-,[2R-[2R*(4R*,8R*)]]- (9CI)
• CAS No: 4869-06-1
• MF: C₂₉H₅₁NO
• MW: 429.721349000931
• CID: 332667
• PubChem ID: 3047738

2H-1-Benzopyran-6-amine,3,4-dihydro-N,2,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-,[2R-[2R*(4R*,8R*)]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-amine,3,4-dihydro-N,2,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-,[2R-[2R*(4R*,8R*)]]- (9CI)
• (2R)-N,2,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-amine
• DTXSID60197581
• 2H-1-Benzopyran-6-amine, 3,4-dihydro-N,2,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-, (2R-(2R*(4R*,8R*)))-
• N-Methyl alpha-tocopheramine
• 4869-06-1

• Inchi： InChI=1S/C29H51NO/c1-21(2)12-9-13-22(3)14-10-15-23(4)16-11-18-29(7)19-17-26-20-27(30-8)24(5)25(6)28(26)31-29/h20-23,30H,9-19H2,1-8H3/t22-,23-,29-/m1/s1
• InChI Key： RUIANEOCSGAXBW-VDWGHMIBSA-N
• SMILES： CC(CCC[C@H](CCC[C@H](CCC[C@@]1(CCC2=CC(=C(C(C)=C2O1)C)NC)C)C)C)C

Computed Properties

• Exact Mass: 429.397065250g/mol
• Monoisotopic Mass: 429.397065250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 13
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids